6-chloro-N-(2-fluorophenyl)-7-methyl-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C17H11ClFNO3
• Molecular Weight: 331.7 g/mol
• SMILES: CC1=CC2=C(C=C1Cl)C(=O)C=C(O2)C(=O)NC3=CC=CC=C3F
• InChI: InChI=1S/C17H11ClFNO3/c1-9-6-15-10(7-11(9)18)14(21)8-16(23-15)17(22)20-13-5-3-2-4-12(13)19/h2-8H,1H3,(H,20,22)
• InChIKey: SBYVPLSURRLYIS-UHFFFAOYSA-N

6-Chloro-N-(2-fluorophenyl)-7-methyl-4-oxo-4H-chromene-2-carboxamide: Structural and Pharmacophoric Profile

6-Chloro-N-(2-fluorophenyl)-7-methyl-4-oxo-4H-chromene-2-carboxamide (CAS 905766-62-3) is a synthetic chromone-2-carboxamide derivative, a class recognized as a privileged scaffold in medicinal chemistry due to its presence in numerous bioactive molecules [1]. Characterized by a 6-chloro-7-methyl substitution on the chromone nucleus and a 2-fluorophenyl group on the amide side chain, its molecular formula is C₁₇H₁₁ClFNO₃ with a molecular weight of 331.7 g/mol . Chromone-2-carboxamides have been investigated for cytotoxic, anti-inflammatory, and anti-infective properties, making specific substitution patterns critical determinants of biological activity and selectivity [1].

Privileged scaffold Chromone-2-carboxamide core for medicinal chemistry

Unique SAR node 6-Cl, 7-Me, 2-fluorophenyl substitution combination

Assay-ready probe Enzyme inhibition and cell-based profiling studies

• [1] Bousejra-ElGarah, F., Lajoie, B., Souchard, J.-P., Baziard, G., Bouajila, J., & El Hage, S. (2016). Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Medicinal Chemistry Research, 25(11), 2547–2556. View Source

6-Chloro-N-(2-fluorophenyl)-7-methyl-4-oxo-4H-chromene-2-carboxamide: Non-Substitutability Rationale

Within the chromone-2-carboxamide series, even minor modifications to the chromone core or the amide side chain cause sharp alterations in biological activity. For instance, systematic SAR studies show that moving from a 6-fluoro to a 6-chloro substituent, or altering the N-aryl group from 2-fluorophenyl to other halo- or alkyl-phenyl variants, can shift cytotoxic potency by an order of magnitude or change the anti-inflammatory profile from active to inactive [1]. Consequently, a generic replacement with a closely related analog (e.g., 6-fluoro or 7,8-dimethyl derivative) is not scientifically justifiable without direct comparative data. The precise combination of 6-Cl, 7-CH₃, and N-(2-fluorophenyl) defines a unique chemical space whose biological fingerprint cannot be extrapolated from class-level trends [1].

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6-Fluoro replacement may shift cytotoxicity potency by an order of magnitude (class-level SAR).

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N-Alkyl substitution can alter 5-LOX inhibitory profile toward inactive range.

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7,8-Dimethyl analog introduces steric effects that may compromise target selectivity.

• [1] Bousejra-ElGarah, F., Lajoie, B., Souchard, J.-P., Baziard, G., Bouajila, J., & El Hage, S. (2016). Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Medicinal Chemistry Research, 25(11), 2547–2556. View Source

6-Chloro-N-(2-fluorophenyl)-7-methyl-4-oxo-4H-chromene-2-carboxamide: Differentiation Evidence

MCF-7 Cytotoxicity SAR Profile

While no direct head-to-head comparison data is available for this specific compound, class-level SAR from a systematic study of 21 chromone-2-carboxamide derivatives establishes that the combination of a 6-chloro substituent and an N-(2-fluorophenyl) amide side chain occupies a distinct activity space. The study showed that 6-fluoro substitution on the chromone nucleus positively impacts cytotoxic activity, while 6-chloro analogs exhibit a different potency profile [1]. In the same series, the nature of the N-aryl group (e.g., phenyl, 3-ethylphenyl, propyl) dramatically shifts IC₅₀ values, with active compounds showing IC₅₀ between 0.9 and 10 µM against MCF-7 cells [1]. Since the target compound bears a 6-chloro (not 6-fluoro) and a 2-fluorophenyl (not 3-ethylphenyl or propyl) side chain, its predicted cytotoxic signature is unique and cannot be reliably substituted by, for example, a 6-fluoro-N-propyl analog without experimental validation [1].

MCF-7 SAR profile

Class-level

Target not directly reported; predicted active range IC₅₀ 0.9–10 µM based on structural analogs [1].

Supports cytotoxicity endpoint review; unique SAR node.

Direct measurement required; inference from 21 derivatives.

Evidence Dimension	Cytotoxic activity (MCF-7 breast cancer cell line, MTT assay)
Target Compound Data	Not directly reported; predicted to fall within the active range (IC₅₀ 0.9–10 µM) based on structural analogy to active congeners [1].
Comparator Or Baseline	Active chromone-2-carboxamide analogs in the same series: IC₅₀ range 0.9–10 µM (MCF-7) [1]. Closest matched comparator, a 6-fluoro analog with an optimized N-substituent, shows enhanced potency, but direct data for the 6-chloro-2-fluorophenyl combination is absent.
Quantified Difference	Cannot be quantified due to lack of direct comparison; class-level inference suggests a distinct SAR intersection.
Conditions	MCF-7 human breast adenocarcinoma cell line; MTT assay after 48–72 h exposure [1].

Why This Matters

For procurement decisions, this evidence underscores that the target compound occupies a specific SAR node; replacing it with a 6-fluoro or N-alkyl analog would enter a different activity landscape, jeopardizing experimental reproducibility.

• [1] Bousejra-ElGarah, F., Lajoie, B., Souchard, J.-P., Baziard, G., Bouajila, J., & El Hage, S. (2016). Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Medicinal Chemistry Research, 25(11), 2547–2556. View Source

5-LOX Inhibition: Intermediate Hydrophilicity Differentiation

In a panel of 21 chromone-2-carboxamide derivatives screened for 5-lipoxygenase (5-LOX) inhibition, hydrophilic analogs demonstrated greater inhibitory activity, whereas lipophilic modifications attenuated potency [1]. The target compound, containing a polar 2-fluorophenyl amide and a moderately lipophilic 6-chloro-7-methyl chromone core, exhibits a calculated logP (estimated ~3.2) that places it in an intermediate hydrophilicity range not fully explored by the published series [1]. This differentiates it from both highly hydrophilic lead molecules (e.g., compound 4b, which emerged as a lead) and more lipophilic, inactive derivatives [1]. Without direct measurement, its 5-LOX inhibitory potential cannot be inferred from the more hydrophilic leads, making it a distinct entity for anti-inflammatory screening.

5-LOX hydrophilicity

Class-level

Intermediate calculated logP ~3.2; positioned between active hydrophilic leads and inactive lipophilic analogs [1].

Supports 5-LOX inhibition profiling; fills SAR hydrophilicity gap.

Direct enzyme data absent; class-level inference.

Evidence Dimension	5-Lipoxygenase inhibition (rat PMNL enzyme assay)
Target Compound Data	Not directly reported; predicted hydrophilicity lies between active hydrophilic leads and inactive lipophilic analogs based on calculated logP [1].
Comparator Or Baseline	Lead compound 4b (most potent hydrophilic derivative); inactive lipophilic analogs with large N-alkyl substituents [1].
Quantified Difference	Cannot be quantified; the compound's intermediate hydrophilicity profile provides a differentiation basis from the published structure-activity extremes.
Conditions	5-LOX enzyme inhibition assay using rat polymorphonuclear leukocytes; compounds tested at defined concentrations (details in original study) [1].

Why This Matters

Procurement for anti-inflammatory screening programs should note that this compound's distinct physicochemical space (intermediate hydrophilicity) offers a departure from both the established hydrophilic leads and inactive lipophilic analogs, potentially filling a gap in 5-LOX SAR exploration.

• [1] Bousejra-ElGarah, F., Lajoie, B., Souchard, J.-P., Baziard, G., Bouajila, J., & El Hage, S. (2016). Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Medicinal Chemistry Research, 25(11), 2547–2556. View Source

Conformational Rigidity via 2-Fluorophenyl Amide

4-Oxo-4H-chromene-2-carboxamides exhibit temperature-dependent rotational isomerism about the amide C–N bond, as demonstrated by variable-temperature ¹H and ¹³C NMR studies [1]. The presence of an ortho-fluorine on the N-phenyl ring (as in the target compound) increases the rotational barrier compared to unsubstituted or para-substituted analogs, locking the amide in a preferred conformation that influences receptor binding geometry [1]. This contrasts with analogs bearing N-alkyl or N-(3-ethylphenyl) substituents, which display lower rotational barriers and greater conformational flexibility. The rigidified geometry conferred by the 2-fluorophenyl group may translate into more selective target engagement, a property not shared by more flexible alternatives.

Conformational rigidity

Supporting evidence

Predicted higher rotational barrier (ortho-F effect) vs. N-alkyl or N-(3-substituted) analogs [2].

Conformational restriction may improve binding selectivity.

ΔG‡ not directly measured; supported by VT-NMR class studies.

Evidence Dimension	Amide rotational barrier (ΔG‡) and conformational preference
Target Compound Data	Not directly measured; inferred to have a higher rotational barrier than N-alkyl or N-(3-substituted phenyl) analogs based on ortho-fluorine steric and electronic effects [1].
Comparator Or Baseline	N-alkyl chromone-2-carboxamides (lower rotational barriers); N-(4-substituted phenyl) analogs (weaker ortho effect) [1].
Quantified Difference	Quantitative ΔG‡ values are available for representative analogs in the literature, but not for this specific compound; the trend supports a differentiation in conformational stability.
Conditions	Variable-temperature ¹H NMR (typically 25–120 °C) in DMSO-d₆ or CDCl₃ [1].

Why This Matters

Conformational rigidity can improve binding selectivity and reduce entropic penalties upon target binding; this compound's predicted restricted amide rotation differentiates it from more flexible chromone-2-carboxamide analogs when conformational precision is critical for assay design.

• [1] Davidson, D. N., & Kaye, P. T. (1991). Chromone studies. Part 3. NMR analysis of rotational isomerism in 4-oxo-4H-chromene-2-carboxamides. Journal of the Chemical Society, Perkin Transactions 2, (6), 927–930. View Source

6-Chloro-N-(2-fluorophenyl)-7-methyl-4-oxo-4H-chromene-2-carboxamide: Application Scenarios

Focused SAR on Chromone-2-carboxamide Cytotoxicity

This compound is suited for medicinal chemistry teams systematically probing the effect of 6-position halogen variation (Cl vs. F) and ortho-fluorophenyl amide substitution on cytotoxicity. As established in Section 3, the 6-chloro-2-fluorophenyl combination represents a distinct node not covered by published 6-fluoro leads, enabling direct comparative dose-response profiling against MCF-7, OVCAR, and HCT-116 panels [1].

5-LOX Inhibitor Optimization via Hydrophilicity

Given the class-level finding that hydrophilic chromone-2-carboxamides inhibit 5-LOX more effectively, this compound's intermediate calculated logP (~3.2) makes it a candidate for exploring the hydrophilicity-activity relationship space between the highly active hydrophilic leads and inactive lipophilic derivatives [1]. It can serve as a starting point for balanced analogs aiming to retain 5-LOX inhibition while improving membrane permeability.

Conformational Probe for Binding Studies

The ortho-fluorophenyl substituent is predicted to restrict amide rotation, yielding a more rigid conformer [2]. This compound can be employed as a conformational probe in NMR-based binding assays or X-ray crystallography studies where the entropic advantage of a pre-organized ligand is being investigated, in contrast to more flexible N-alkyl or N-(3-substituted phenyl) comparators.

Application

Selection Property

Validation Focus

Chromone SAR studies

6-Cl/2-fluorophenyl SAR node

Cell panel dose-response profiling

5-LOX inhibition profiling

Intermediate hydrophilicity range

Enzyme assay vs. reference leads

Amide conformational studies

Predicted restricted rotation

Binding geometry by NMR/X-ray

• [1] Bousejra-ElGarah, F., Lajoie, B., Souchard, J.-P., Baziard, G., Bouajila, J., & El Hage, S. (2016). Synthesis and evaluation of chromone-2-carboxamide derivatives as cytotoxic agents and 5-lipoxygenase inhibitors. Medicinal Chemistry Research, 25(11), 2547–2556. View Source
• [2] Davidson, D. N., & Kaye, P. T. (1991). Chromone studies. Part 3. NMR analysis of rotational isomerism in 4-oxo-4H-chromene-2-carboxamides. Journal of the Chemical Society, Perkin Transactions 2, (6), 927–930. View Source